Cas no 86878-60-6 (2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-)

• Product Name: 2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
• CAS No: 86878-60-6
• MF: C₁₇H₂₄N₂O₂S₃
• MW: 384.579660415649
• CID: 1857025
• PubChem ID: 20484694
• Update Time: 2025-04-21

2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
• N-tert-butyl-N-cyclohexylsulfanyl-1,3-benzothiazole-2-sulfonamide
• N-tert-Butyl-N-(cyclohexylsulfanyl)-1,3-benzothiazole-2-sulfonamide
• 86878-60-6
• SCHEMBL11188324
• DTXSID90607926

• Inchi： 1S/C17H24N2O2S3/c1-17(2,3)19(23-13-9-5-4-6-10-13)24(20,21)16-18-14-11-7-8-12-15(14)22-16/h7-8,11-13H,4-6,9-10H2,1-3H3
• InChI Key： SMLSRFAOJGNPOB-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)N(C(C)(C)C)S(C1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 384.09999153Da
• Monoisotopic Mass: 384.09999153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 112Ų